Cas no 1269151-35-0 (2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide)

• Product Name: 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide
• CAS No: 1269151-35-0
• MF: C₁₂H₁₁ClFN₃O
• MW: 267.686644792557
• CID: 5558834
• Update Time: 2025-06-10

2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-yl]acetamide
• Acetamide, 2-chloro-N-[1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-yl]-
• 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide

• Inchi： 1S/C12H11ClFN3O/c1-8-6-11(15-12(18)7-13)17(16-8)10-5-3-2-4-9(10)14/h2-6H,7H2,1H3,(H,15,18)
• InChI Key： GCIWRHLPHZZTPL-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2F)N=C(C)C=1)(=O)CCl

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 447.7±45.0 °C at 760 mmHg
• Flash Point: 224.6±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• pka: 11.96±0.70(Predicted)

2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide

Introduction to 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide (CAS No. 1269151-35-0)

2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide, identified by its Chemical Abstracts Service number CAS No. 1269151-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a fluoro aromatic ring, and an acetamide moiety, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide is characterized by a pyrazole core substituted at the 5-position with an acetamide group, at the 3-position with a methyl group, and at the 1-position with a 2-fluorophenyl group. The chloro substituent at the 2-position further enhances its reactivity and binding affinity to biological targets. This arrangement of functional groups makes it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological effects. Pyrazoles have been extensively studied for their anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide suggests potential activity against various diseases, particularly those involving abnormal cell proliferation and inflammation.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in many cellular processes, including cell growth, differentiation, and survival. By modulating kinase activity, 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide could potentially interfere with pathways that are dysregulated in diseases such as cancer and autoimmune disorders.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and bioavailability. The presence of a fluoro substituent in 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide may contribute to these properties, making it an attractive scaffold for drug design.

The synthesis of 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorination step is particularly critical, as it introduces the reactive chloro group that can participate in further functionalization. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In terms of pharmacological evaluation, 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide has shown promise in preclinical studies. Its ability to inhibit specific kinases has been demonstrated through both computational modeling and experimental validation. These findings suggest that it could be developed into a therapeutic agent for conditions where kinase inhibition is beneficial.

The compound's potential toxicity profile is another critical consideration in drug development. Preliminary toxicology studies have been conducted to assess its safety margins. These studies have indicated that 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide exhibits moderate toxicity at higher doses but remains relatively well-tolerated at therapeutic levels. Further studies are ongoing to fully characterize its safety profile.

From a regulatory perspective, the development of 2-chloro-N-1-(2-fluorophenyl)-3-methyl-1H-pyrazol-5-ylacetamide must comply with stringent guidelines set by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that any potential therapeutic agent is safe and effective before being approved for human use.

The future direction of research on CAS No. 1269151-35-0 includes exploring its potential in combination therapies with other drugs to enhance efficacy while minimizing side effects. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic benefits.

In conclusion,CAS No. 1269151 -35 -0, also known as 2-chloro-N - 1 - ( 2 - fluorophenyl ) - 3 - methyl - 1 H - pyrazol - 5 - ylacetamide, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development in the quest for novel therapeutics.